Cas no 1346692-30-5 ((5-(2-Chloro-5-fluorophenyl)pyridin-3-yl)methanol)

• Product Name: (5-(2-Chloro-5-fluorophenyl)pyridin-3-yl)methanol
• CAS No: 1346692-30-5
• MF: C₁₂H₉ClFNO
• MW: 237.657365560532
• CID: 1034714
• PubChem ID: 71301556
• Update Time: 2025-06-12

(5-(2-Chloro-5-fluorophenyl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(2-Chloro-5-fluorophenyl)pyridin-3-yl)methanol
• [5-(2-chloro-5-fluorophenyl)pyridin-3-yl]methanol
• 1346692-30-5
• DTXSID20744373
• DB-235154

• Inchi： 1S/C12H9ClFNO/c13-12-2-1-10(14)4-11(12)9-3-8(7-16)5-15-6-9/h1-6,16H,7H2
• InChI Key： JYGQLEUGKUOLQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC=C(CO)C=1)F

Computed Properties

• Exact Mass: 237.0356698g/mol
• Monoisotopic Mass: 237.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Additional information on (5-(2-Chloro-5-fluorophenyl)pyridin-3-yl)methanol

Comprehensive Overview of (5-(2-Chloro-5-fluorophenyl)pyridin-3-yl)methanol (CAS No. 1346692-30-5)

The compound (5-(2-Chloro-5-fluorophenyl)pyridin-3-yl)methanol (CAS No. 1346692-30-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with a 2-chloro-5-fluorophenyl group and a hydroxymethyl functional group, making it a versatile intermediate for further chemical modifications. Its unique structure positions it as a valuable building block in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and ligands for drug discovery.

In recent years, the demand for fluorinated compounds like (5-(2-Chloro-5-fluorophenyl)pyridin-3-yl)methanol has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in targeted therapies, where the introduction of halogen atoms (such as chlorine and fluorine) can improve binding affinity to biological targets. This aligns with the growing trend of precision medicine, where customized treatments are designed based on molecular profiling. The compound’s CAS No. 1346692-30-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

From a synthetic perspective, (5-(2-Chloro-5-fluorophenyl)pyridin-3-yl)methanol is often synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Its hydroxymethyl group offers a handle for further derivatization, enabling the creation of esters, ethers, or carbamates. This flexibility makes it a sought-after intermediate in the design of kinase inhibitors and GPCR modulators, two hot topics in drug discovery. The compound’s chloro-fluoro substitution pattern also contributes to its utility in structure-activity relationship (SAR) studies, a critical aspect of optimizing drug candidates.

Beyond pharmaceuticals, (5-(2-Chloro-5-fluorophenyl)pyridin-3-yl)methanol has potential applications in agrochemicals, where its structural motifs could be leveraged to develop novel pesticides or herbicides. The incorporation of fluorine atoms is known to enhance the lipophilicity and membrane permeability of agrochemicals, improving their efficacy. This aligns with the industry’s focus on sustainable crop protection solutions, a topic frequently searched by agricultural researchers and stakeholders. Additionally, the compound’s pyridine moiety is a common feature in photoactive materials, suggesting potential uses in organic electronics or sensors.

Quality control and characterization of CAS No. 1346692-30-5 are critical for ensuring its reproducibility in research. Techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis are routinely employed to verify its identity and purity. The compound’s stability under various conditions is another area of interest, as it impacts storage and handling protocols. Researchers often inquire about its solubility profiles and compatibility with common reagents, highlighting the need for detailed technical data sheets.

In summary, (5-(2-Chloro-5-fluorophenyl)pyridin-3-yl)methanol (CAS No. 1346692-30-5) is a multifaceted compound with broad applications in drug discovery, agrochemical development, and material science. Its unique heterocyclic architecture and functional group versatility make it a valuable asset for researchers exploring innovative solutions in these fields. As the scientific community continues to prioritize molecular diversity and sustainable chemistry, this compound is poised to remain a key player in cutting-edge research.